![molecular formula C13H11ClN2O2 B2568590 N-[(2-chlorophenyl)methyl]-6-hydroxypyridine-3-carboxamide CAS No. 940822-93-5](/img/structure/B2568590.png)
N-[(2-chlorophenyl)methyl]-6-hydroxypyridine-3-carboxamide
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Description
Scientific Research Applications
Synthesis and Chemical Reactivity
N-[(2-chlorophenyl)methyl]-6-hydroxypyridine-3-carboxamide serves as a starting material or intermediate in the synthesis of various chemical compounds. The convenience of transforming carboxylic acids into their corresponding N-methoxy-N-methylamides, using 2-chloro-1-methylpyridinium iodide as a coupling agent, highlights its utility in synthetic chemistry. This process, which preserves the chiral integrity of the starting carboxylic acids, underscores the compound's significance in producing enantiomerically pure products (Sibi et al., 1995).
Potential Biological Applications
The structure of this compound and its derivatives have been explored for their potential antibacterial activities. For instance, pyridonecarboxylic acids and their analogs exhibit significant in vitro and in vivo antibacterial properties, which suggests that modifications of the core structure of this compound could lead to the development of new antibacterial agents (Egawa et al., 1984).
Material Science and Catalysis
In material science and catalysis, this compound derivatives are investigated for their potential roles. The homogeneous catalytic aminocarbonylation of nitrogen-containing iodo-heteroaromatics to synthesize N-substituted nicotinamide related compounds demonstrates the compound's utility in creating biologically relevant molecules through carbon monoxide insertion reactions (Takács et al., 2007).
Antimicrobial and Antitumor Potential
Some derivatives exhibit antimicrobial activities against a range of pathogens, indicating the potential for developing new antimicrobial agents. For example, a series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides showed promising antibacterial and antifungal activities (Desai et al., 2011). Furthermore, its derivatives have been assessed for antitumor activities, revealing their potential in cancer therapy research (Rewcastle et al., 1986).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-6-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O2/c14-11-4-2-1-3-9(11)7-16-13(18)10-5-6-12(17)15-8-10/h1-6,8H,7H2,(H,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOKHXKXPQSPWGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)C2=CNC(=O)C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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